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Compound of Interest

Compound Name: Ciprofibrate D6

Cat. No.: B3415454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ciprofibrate D6, a deuterated internal

standard essential for the accurate quantification of the lipid-lowering agent ciprofibrate in

complex biological matrices. This document outlines commercially available sources, their

purity specifications, and a detailed experimental protocol for its application in liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction to Ciprofibrate D6
Ciprofibrate D6 is a stable isotope-labeled version of ciprofibrate, where six hydrogen atoms

have been replaced with deuterium. This modification results in a compound that is chemically

identical to ciprofibrate but has a higher molecular weight. Its primary application is as an

internal standard in bioanalytical methods, such as LC-MS/MS, for the precise quantification of

ciprofibrate.[1] The use of a deuterated internal standard is considered the gold standard in

quantitative mass spectrometry as it co-elutes with the analyte and experiences similar matrix

effects and ionization suppression or enhancement, thereby correcting for variations during

sample preparation and analysis.

Ciprofibrate D6: Suppliers and Purity Specifications
The selection of a high-purity and well-characterized internal standard is critical for the

development of robust and reproducible analytical methods. Several suppliers offer
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Ciprofibrate D6, with purity being a key specification. The following table summarizes the

information from various commercial sources.

Supplier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Stated Purity

Cayman

Chemical
2070015-05-1 C₁₃H₈D₆Cl₂O₃ 295.2

≥99% deuterated

forms (d₁-d₆)[2]

Achemtek 2070015-05-1 C₁₃H₁₄Cl₂O₃ 295.19 98+%[3]

CP Lab Safety 2070015-05-1 C₁₃H₈D₆Cl₂O₃ 295.1914
99%+ deuterated

forms (d₁-d₆)[4]

Axios Research 2070015-05-1 C₁₃H₈D₆Cl₂O₃ 295.2 Not specified

Simson Pharma

Limited
Not Available Not Available Not Available

Certificate of

Analysis

provided with

purchase[5]

LGC Standards Not Available Not Available Not Available

High-quality

reference

standard

Veeprho 2070015-05-1 Not specified Not specified

Deuterium-

labeled analog

for analytical and

pharmacokinetic

research

BioOrganics Not Available C₁₃H₈D₆Cl₂O₃ 327.23 >98%

Pharmaffiliates 2070015-05-1 C₁₃H₈D₆Cl₂O₃ 295.19 Not specified

Acanthus

Research
Not Available C₁₃H₈D₆Cl₂O₃ Not specified Not specified

Note: Researchers should always obtain a lot-specific Certificate of Analysis (CoA) from the

supplier for detailed purity information and characterization data.
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Experimental Protocol: Quantification of
Ciprofibrate in Human Plasma using Ciprofibrate D6
by LC-MS/MS
This section provides a detailed methodology for the quantification of ciprofibrate in human

plasma. This protocol is adapted from established bioanalytical methods for ciprofibrate and

incorporates Ciprofibrate D6 as the internal standard.

Materials and Reagents
Ciprofibrate analytical standard

Ciprofibrate D6 internal standard

HPLC-grade methanol, acetonitrile, and water

Formic acid

Human plasma (with anticoagulant, e.g., K₂EDTA)

Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB)

Preparation of Stock and Working Solutions
Ciprofibrate Stock Solution (1 mg/mL): Accurately weigh and dissolve ciprofibrate in

methanol.

Ciprofibrate D6 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve

Ciprofibrate D6 in methanol.

Ciprofibrate Working Solutions: Serially dilute the ciprofibrate stock solution with a 50:50

methanol:water mixture to prepare calibration standards and quality control (QC) samples at

various concentrations.

Ciprofibrate D6 Working Solution (100 ng/mL): Dilute the Ciprofibrate D6 stock solution

with a 50:50 methanol:water mixture.
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Sample Preparation (Solid-Phase Extraction)
To 100 µL of plasma sample, calibration standard, or QC sample, add 50 µL of the

Ciprofibrate D6 working solution (100 ng/mL) and vortex.

Add 200 µL of 0.1% formic acid in water and vortex.

Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load the plasma sample mixture onto the SPE cartridge.

Wash the cartridge with 1 mL of 5% methanol in water.

Elute the analyte and internal standard with 1 mL of methanol.

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions
Liquid Chromatography (LC) System: A high-performance liquid chromatography system.

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase:

A: 0.1% formic acid in water

B: 0.1% formic acid in acetonitrile

Gradient Elution:

0-0.5 min: 30% B

0.5-2.5 min: 30-90% B

2.5-3.0 min: 90% B
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3.1-4.0 min: 30% B

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in negative ion mode.

Mass Spectrometry Parameters
Ionization Mode: Electrospray Ionization (ESI), Negative

Multiple Reaction Monitoring (MRM) Transitions:

Ciprofibrate: m/z 287.0 → 85.0

Ciprofibrate D6: m/z 293.0 → 91.0

Collision Energy and other parameters: Optimize for the specific instrument.

Data Analysis
The concentration of ciprofibrate in the samples is determined by calculating the peak area

ratio of the analyte to the internal standard and comparing it to the calibration curve.

Visualizing the Workflow
The following diagrams illustrate the key workflows in a bioanalytical method using

Ciprofibrate D6.

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample Add Ciprofibrate D6 Acidify Solid-Phase Extraction Elute Evaporate Reconstitute Inject into LC-MS/MS Chromatographic Separation Mass Spectrometric Detection Peak Integration Calculate Area Ratio Quantify against Calibration Curve

Click to download full resolution via product page
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Caption: Experimental workflow for Ciprofibrate quantification.

Bioanalytical Method Development

Select Deuterated Internal Standard
(Ciprofibrate D6)

Prepare Stock and Working Solutions

Optimize LC Conditions Optimize MS/MS Parameters

Method Validation
(Linearity, Accuracy, Precision)

Routine Sample Analysis

Click to download full resolution via product page

Caption: Logical workflow for method development and validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy Ciprofibrate D6 (EVT-1533686) [evitachem.com]

2. caymanchem.com [caymanchem.com]

3. achemtek.com [achemtek.com]

4. calpaclab.com [calpaclab.com]

5. Ciprofibrate D6 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]

To cite this document: BenchChem. [Technical Guide: Ciprofibrate D6 for Advanced
Bioanalytical Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3415454#ciprofibrate-d6-supplier-and-purity-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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